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Compound Name: Laserine

Cat. No.: B2997710 Get Quote

An In-depth Technical Guide to Laserine
(C21H26O7)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Laserine, with the chemical formula C21H26O7, is a natural product that has been identified in

plants of the Ferula genus.[1] Despite its discovery, publicly available in-depth experimental

data on its physical, chemical, and biological properties remains notably scarce. This guide

aims to consolidate the currently available information and highlight the significant gaps in the

scientific literature, thereby pointing to potential avenues for future research.

Chemical and Physical Properties
Detailed experimental data on the physical properties of Laserine, such as its melting point,

boiling point, and specific solubility in various solvents, are not readily available in published

literature. However, computational data from public chemical databases provide some insight

into its characteristics.

Table 1: Physical and Chemical Properties of Laserine
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Property Value Source

Molecular Formula C21H26O7 PubChem[1]

IUPAC Name

[1-(7-methoxy-1,3-

benzodioxol-5-yl)-1-[(Z)-2-

methylbut-2-enoyl]oxypropan-

2-yl] (Z)-2-methylbut-2-enoate

PubChem[1]

Molecular Weight 390.4 g/mol PubChem[1]

Monoisotopic Mass 390.16785316 Da PubChem[1]

CAS Number 19946-83-9 PubChem[1]

XLogP3-AA (Computed) 4.1 PubChem[1]

Topological Polar Surface Area

(Computed)
80.3 Å² PubChem[1]

Spectral Data
Comprehensive, experimentally-derived spectral data for Laserine, including 1H NMR, 13C

NMR, Infrared (IR), and Mass Spectrometry (MS), are not currently published in detail. While a

database entry indicates the existence of a 13C NMR spectrum for Laserine, the actual

spectrum is not provided.[2] The absence of this fundamental data presents a significant

challenge for the unambiguous identification and characterization of this compound.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of Laserine
are not specifically described in the available literature. However, general methods for the

extraction of secondary metabolites from Ferula species can be adapted.

General Isolation and Purification Workflow from Ferula
Species
The following diagram outlines a general workflow that could be adapted for the isolation of

Laserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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